Cas no 1936123-68-0 (3-(4-chloro-3-fluorophenyl)propanoyl chloride)

• Product Name: 3-(4-chloro-3-fluorophenyl)propanoyl chloride
• CAS No: 1936123-68-0
• MF: C₉H₇Cl₂FO
• MW: 221.055684328079
• MDL: MFCD28989714
• CID: 5238280
• Update Time: 2025-05-22

3-(4-chloro-3-fluorophenyl)propanoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoyl chloride, 4-chloro-3-fluoro-
• 3-(4-chloro-3-fluorophenyl)propanoyl chloride

• MDL： MFCD28989714
• Inchi： 1S/C9H7Cl2FO/c10-7-3-1-6(5-8(7)12)2-4-9(11)13/h1,3,5H,2,4H2
• InChI Key： YDTORGQXAAWOLI-UHFFFAOYSA-N
• SMILES： C1(CCC(Cl)=O)=CC=C(Cl)C(F)=C1

Additional information on 3-(4-chloro-3-fluorophenyl)propanoyl chloride

3-(4-Chloro-3-Fluorophenyl)Propanoyl Chloride: A Comprehensive Overview

3-(4-Chloro-3-Fluorophenyl)Propanoyl Chloride, also known by its CAS number 1936123-68-0, is a highly reactive organic compound with significant applications in the field of organic synthesis. This compound is characterized by its unique structure, which includes a propanoyl chloride group attached to a substituted phenyl ring. The phenyl ring is further substituted with chlorine and fluorine atoms at the 4 and 3 positions, respectively, making it a versatile building block for various chemical reactions.

The molecular structure of 3-(4-Chloro-3-Fluorophenyl)Propanoyl Chloride plays a crucial role in its chemical reactivity. The presence of electron-withdrawing groups such as chlorine and fluorine on the aromatic ring enhances the electrophilic nature of the compound, making it highly susceptible to nucleophilic attacks. This property is particularly useful in forming amides, esters, and other derivatives through nucleophilic acyl substitution reactions. Recent studies have highlighted its potential in synthesizing bioactive molecules, where precise control over reactivity is essential.

From a physical standpoint, 3-(4-Chloro-3-Fluorophenyl)Propanoyl Chloride exists as a colorless liquid at room temperature with a boiling point of approximately 105°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether is relatively high, facilitating its use in various synthetic protocols. However, it is sparingly soluble in water due to its hydrophobic nature, which also contributes to its stability under aqueous conditions unless activated by specific catalysts or reaction conditions.

The chemical properties of this compound are heavily influenced by the presence of the acyl chloride group. This functional group is highly reactive and can undergo hydrolysis in the presence of water to form the corresponding carboxylic acid. Additionally, it can react with alcohols to form esters or with amines to form amides. Recent advancements in catalytic methodologies have enabled more efficient and selective transformations involving this compound, particularly in asymmetric synthesis and catalytic cycle optimizations.

In terms of applications, 3-(4-Chloro-3-Fluorophenyl)Propanoyl Chloride finds extensive use in the pharmaceutical industry as an intermediate for synthesizing complex molecules with specific pharmacological activities. Its ability to participate in both nucleophilic and electrophilic reactions makes it an invaluable tool for constructing diverse molecular frameworks. Moreover, it has been employed in the development of agrochemicals and specialty chemicals where precise functionalization is required.

The synthesis of this compound typically involves multi-step processes that include Friedel-Crafts acylation followed by halogenation or direct acylation using appropriate acylating agents. Recent research has focused on developing greener synthesis routes that minimize environmental impact while maintaining high yields and purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times and improve product quality compared to traditional methods.

In conclusion, 3-(4-Chloro-3-Fluorophenyl)Propanoyl Chloride (CAS No: 1936123-68-0) stands out as a critical intermediate in organic synthesis due to its unique structural features and versatile reactivity. Its applications span across various industries, driven by continuous advancements in synthetic methodologies and catalytic technologies. As research progresses, this compound is expected to play an even more pivotal role in developing novel materials and bioactive agents that address pressing challenges in healthcare and beyond.